2-amino-6,7-dimethyl-4-(3-nitrophenyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-6,7-dimethyl-4-(3-nitrophenyl)-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H14N4O4/c1-9-6-13-15(17(22)20(9)2)14(12(8-18)16(19)25-13)10-4-3-5-11(7-10)21(23)24/h3-7,14H,19H2,1-2H3
• InChI Key: IRSKXIDKIGLPCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)N1C
• Molecular Formula: C17H14N4O4
• Molecular Weight: 338.32 g/mol

Description

2-amino-6,7-dimethyl-4-(3-nitrophenyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C17H14N4O4 and its molecular weight is 338.323. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

• X-Ray Crystallography : The crystal structure of similar carbonitrile compounds has been analyzed using X-ray diffraction techniques. This includes the study of their crystal properties and stabilization by hydrogen bonds (Sharma et al., 2015).

Synthesis and Structural Studies

• Synthesis and Structural Analysis : Synthesis of related carbonitrile compounds and their structural analysis through X-ray crystallography has been documented, providing insight into their molecular geometry and intermolecular interactions (Ganapathy et al., 2015).

Antiviral Properties

• Antiviral Evaluation : Certain derivatives have been prepared and tested for their antiviral activity, particularly against Herpes Simplex Virus type-1 (Shamroukh et al., 2007).

Optical and Structural Properties

• Optical and Structural Properties : Studies on the structural and optical properties of thin films derived from similar carbonitrile compounds have been conducted. This includes analysis of their polycrystalline nature, optical energy gaps, and dielectric constants (Zeyada et al., 2016).

Spectral and Quantum Chemical Studies

• Spectral Analysis and Quantum Chemistry : Novel compounds have been synthesized and characterized using various spectroscopic methods. This includes exploring their electronic properties, nonlinear optical behavior, and local reactivity descriptors (Fatma et al., 2015).

Photovoltaic Properties

• Photovoltaic Applications : Research on the photovoltaic properties of derivatives and their application in organic-inorganic photodiode fabrication has been explored. This includes the study of electrical properties, photovoltaic sensitivity, and diode parameters (Zeyada et al., 2016).

Green Chemistry Synthesis

• Eco-Friendly Synthesis : An 'on-solvent' multicomponent reaction has been developed for synthesizing derivatives, showcasing an efficient and environmentally friendly method for producing compounds suitable for biomedical applications (Elinson et al., 2018).

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound is a derivative of 2-amino-benzimidazole , which is known to bind with high affinity to multiple receptors . .

Mode of Action

It is known that benzimidazole derivatives can interact with their targets through various mechanisms, such as inhibiting enzyme activity or blocking receptor sites . The presence of the nitrophenyl group may also contribute to the compound’s activity, possibly through electron-withdrawing effects that enhance binding to its targets.

Biochemical Pathways

Given the biological activities of similar compounds, it is possible that it may affect pathways related to cell proliferation, apoptosis, or inflammation .

Result of Action

Similar compounds have been shown to exhibit antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . Therefore, it is possible that this compound may have similar effects.